Cas no 863022-48-4 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide
• CAS No: 863022-48-4
• MF: C₂₁H₂₂FNO₅S
• MW: 419.466488361359
• CID: 6453367
• Update Time: 2025-05-19

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide
• Benzamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-3,4-diethoxy-N-(4-fluorophenyl)-

• Inchi： 1S/C21H22FNO5S/c1-3-27-19-10-5-15(13-20(19)28-4-2)21(24)23(17-8-6-16(22)7-9-17)18-11-12-29(25,26)14-18/h5-13,18H,3-4,14H2,1-2H3
• InChI Key： UIQTYHSMCAFMGZ-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(F)C=C1)(=O)C1=CC=C(OCC)C(OCC)=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 643.0±55.0 °C(Predicted)
• pka: -2.03±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide

N-(1,1-Dioxo-2,3-Dihydro-1λ6-Thiophen-3-Yl)-3,4-Diethoxy-N-(4-Fluorophenyl)Benzamide: A Comprehensive Overview

The compound N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide (CAS No. 863022-48-4) is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical and biological properties. The molecule's structure includes a thiophene ring system with a dioxo group, ethoxy substituents on the benzene ring, and a fluorophenyl group attached to the amide nitrogen. These structural features contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The thiophene ring in this compound is known for its aromaticity and ability to participate in various chemical reactions. The presence of the dioxo group further enhances the molecule's stability and reactivity. Researchers have explored the potential of this compound as a precursor for synthesizing advanced materials, such as organic semiconductors and sensors. Its ability to form stable conjugated systems makes it a promising candidate for applications in optoelectronics.

The ethoxy groups on the benzene ring contribute to the compound's hydrophilicity and solubility in polar solvents. This property is particularly useful in pharmaceutical applications where solubility is critical for drug delivery. The fluorophenyl group attached to the amide nitrogen introduces electronic effects that can modulate the molecule's interaction with biological targets. Recent research has focused on the role of such fluorinated compounds in inhibiting specific enzymes and receptors, making them potential candidates for therapeutic agents.

One of the most significant advancements involving this compound is its use in developing new drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The compound's structure allows for efficient encapsulation of drugs while maintaining stability during transportation. This has opened new avenues for targeted drug delivery, reducing side effects and improving therapeutic outcomes.

In addition to pharmaceutical applications, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-3,4-diethoxy-N-(4-fluorophenyl)benzamide has shown promise in environmental science. Researchers have explored its potential as a catalyst for breaking down organic pollutants in water. The thiophene ring's reactivity and the ethoxy groups' ability to bind metal ions make this compound an effective catalyst for various oxidation reactions. This application aligns with growing efforts to develop sustainable solutions for environmental remediation.

Recent advancements in computational chemistry have also provided deeper insights into this compound's electronic structure and reactivity. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions due to its conjugated system. These findings have implications for its use in light-harvesting materials and photovoltaic devices. The compound's ability to absorb light across a broad spectrum makes it a candidate for improving solar cell efficiency.

Furthermore, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-Yl)-3,4-Diethoxy-N-(4-fluorophenyl)Benzamide has been studied for its role in bioanalytical chemistry. Its fluorescence properties under certain conditions make it suitable for detecting specific analytes in complex matrices. This capability has been utilized in developing biosensors for monitoring environmental contaminants and diagnosing diseases.

In conclusion, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-Yl)-3,4-Diethoxy-N-(4-fluorophenyl)Benzamide (CAS No. 863022-48-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials, a drug delivery agent, an environmental catalyst, and a biosensor component. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in science and technology.